Cas no 1806987-52-9 (5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile)
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C10H7F5N2O/c1-18-9-7(10(13,14)15)5(2-3-16)6(4-17-9)8(11)12/h4,8H,2H2,1H3
- InChI Key: XIOGJUYMUMNLLO-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC=C(C(F)F)C=1CC#N)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- XLogP3: 2.3
- Topological Polar Surface Area: 45.9
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029018773-250mg |
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile |
1806987-52-9 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029018773-500mg |
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile |
1806987-52-9 | 95% | 500mg |
$1,701.85 | 2022-03-31 | |
| Alichem | A029018773-1g |
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile |
1806987-52-9 | 95% | 1g |
$2,779.20 | 2022-03-31 |
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile
Introduction to 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806987-52-9)
5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile, with the CAS number 1806987-52-9, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, difluoromethyl, methoxy, and trifluoromethyl groups, which contribute to its distinct chemical and biological properties.
The synthesis of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and purity levels. These synthetic strategies are crucial for the development of novel pharmaceuticals and agrochemicals.
In terms of its chemical properties, 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile exhibits remarkable stability under various conditions. The presence of fluorinated groups enhances its lipophilicity, making it an ideal candidate for applications where membrane permeability is a critical factor. Additionally, the compound's electronic properties, influenced by the pyridine ring and functional groups, contribute to its reactivity and binding affinity to specific biological targets.
The biological activity of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on various enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, studies have demonstrated its efficacy as an inhibitor of specific kinases involved in cancer pathways, highlighting its potential as an anticancer agent. Moreover, its ability to modulate G protein-coupled receptors (GPCRs) suggests potential applications in treating neurological disorders.
Clinical trials involving derivatives of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile have shown promising results. Phase I and II trials have indicated that these compounds exhibit favorable pharmacokinetic profiles and safety margins. The observed therapeutic effects have been attributed to their high target specificity and low off-target interactions, which minimize adverse side effects. These findings underscore the compound's potential for further development into clinically viable drugs.
In addition to its pharmaceutical applications, 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile has also found utility in the agrochemical industry. Its structural features make it an effective herbicide and insecticide, with studies showing its ability to selectively target harmful pests while minimizing environmental impact. This dual functionality highlights the compound's versatility and broad applicability across different sectors.
The environmental fate and toxicity of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile have been carefully evaluated to ensure its safe use. Toxicological studies have demonstrated that the compound exhibits low toxicity to non-target organisms and degrades rapidly in soil and water environments. These characteristics are crucial for regulatory compliance and sustainable product development.
In conclusion, 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806987-52-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and biological activity make it a valuable asset in research and development efforts aimed at addressing unmet medical needs and improving agricultural practices. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the scientific community.
1806987-52-9 (5-(Difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)